![molecular formula C12H15ClN2O2 B1477697 2-amino-1-(7-chloro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-one CAS No. 2097948-93-9](/img/structure/B1477697.png)
2-amino-1-(7-chloro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-one
Overview
Description
“2-amino-1-(7-chloro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-one” is a chemical compound with the molecular formula C12H15ClN2O2 . It has been identified as a new class of TNIK inhibitors .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a 7-chloro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl group attached to a 2-amino-1-propanone group .Scientific Research Applications
Process Development and Scale-Up : Naganathan et al. (2015) discussed the scalable synthesis of benzoxazepine-containing kinase inhibitors. They developed processes for the preparation of various compounds, including the tetrahydrobenzo[f][1,4]oxazepine core, highlighting its application in drug development (Naganathan et al., 2015).
Synthesis of Tetrahydrobenzoxazepines : Banfi et al. (2013) explored the synthesis of 2,3-dihydrobenzo[f][1,4]oxazepines via an Ugi reaction, demonstrating the compound's utility in creating drug-like tetrahydrobenzo[f][1,4]oxazepines with diastereoselective preparation (Banfi et al., 2013).
Pharmacology and Receptor Binding : A study by Naporra et al. (2016) on dibenzo[b,f][1,4]oxazepines and related compounds revealed their influence on pharmacology at various receptors, including the H1R and H4R histamine receptors, and 5-HT2AR serotonin receptors. This research suggests potential applications in developing drugs targeting these receptors (Naporra et al., 2016).
Novel Synthesis Methods : Assadzadeh et al. (2022) reported an efficient one-pot synthesis method for novel heterocyclic systems like 5,6-dihydrobenzo[b]pyrimido[5,4-f][1,4] oxazepine. This highlights the ongoing development of new synthesis techniques for these compounds (Assadzadeh et al., 2022).
Potential Antibacterial and Anticancer Agents : Kuntala et al. (2015) synthesized benzoxepine-1,2,3-triazole hybrids, evaluating their potential as antibacterial and anticancer agents. This research underlines the potential medicinal applications of these compounds (Kuntala et al., 2015).
NLO Properties and DFT Studies : Almansour et al. (2016) conducted spectroscopic, X-ray diffraction, and DFT studies on benzimidazole fused-1,4-oxazepines, indicating potential applications in nonlinear optical (NLO) technologies (Almansour et al., 2016).
properties
IUPAC Name |
2-amino-1-(7-chloro-3,5-dihydro-2H-1,4-benzoxazepin-4-yl)propan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15ClN2O2/c1-8(14)12(16)15-4-5-17-11-3-2-10(13)6-9(11)7-15/h2-3,6,8H,4-5,7,14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JDJLLGDJOUPDGO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N1CCOC2=C(C1)C=C(C=C2)Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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